Cas no 1261922-67-1 (5-[Benzo(b)thiophen-2-yl]picolinic acid)

• Product Name: 5-[Benzo(b)thiophen-2-yl]picolinic acid
• CAS No: 1261922-67-1
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• MDL: MFCD18317753
• CID: 5207172
• Update Time: 2026-03-06

5-[Benzo(b)thiophen-2-yl]picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[Benzo(b)thiophen-2-yl]picolinic acid

• MDL： MFCD18317753
• Inchi： 1S/C14H9NO2S/c16-14(17)11-6-5-10(8-15-11)13-7-9-3-1-2-4-12(9)18-13/h1-8H,(H,16,17)
• InChI Key： MJMFRKSXXAVLGY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=NC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-[Benzo(b)thiophen-2-yl]picolinic acid

Research Briefing on 5-[Benzo(b)thiophen-2-yl]picolinic acid (CAS: 1261922-67-1): Recent Advances and Applications

5-[Benzo(b)thiophen-2-yl]picolinic acid (CAS: 1261922-67-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of small-molecule inhibitors targeting key biological pathways. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of protein-protein interactions (PPIs) involving transcription factors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the benzo[b]thiophene-picolinic acid hybrid structure, achieving nanomolar affinity for the target protein complex. Notably, the presence of the picolinic acid moiety was found to be critical for chelating metal ions in the active site, while the benzo[b]thiophene group contributed to hydrophobic interactions with the protein surface.

In the context of inflammatory diseases, a recent patent application (WO2023056421) disclosed novel derivatives of 5-[Benzo(b)thiophen-2-yl]picolinic acid as potent NLRP3 inflammasome inhibitors. The lead compound exhibited remarkable efficacy in reducing IL-1β production in macrophage assays (IC50 = 0.8 μM) and showed favorable pharmacokinetic properties in rodent models. These findings suggest potential applications in treating autoinflammatory disorders, with phase I clinical trials anticipated to begin in 2024.

From a synthetic chemistry perspective, advances in the preparation of 1261922-67-1 have been reported in Organic Process Research & Development (2024). The new three-step route features a palladium-catalyzed direct arylation between 2-bromobenzo[b]thiophene and picolinic acid derivatives, achieving an overall yield of 68% with excellent purity (>99.5%). This scalable method addresses previous challenges in regioselectivity and has enabled gram-scale production for further biological evaluation.

Emerging applications in chemical biology have been demonstrated through the compound's use as a fluorescent probe for zinc ion detection. Researchers at the University of Tokyo developed a derivative with an appended dansyl fluorophore that shows a 15-fold fluorescence enhancement upon Zn2+ binding (Kd = 2.3 nM). This probe has been successfully applied to visualize zinc dynamics in live neurons, as reported in Chemical Communications (2024).

In conclusion, 5-[Benzo(b)thiophen-2-yl]picolinic acid continues to demonstrate remarkable versatility across multiple research domains. The compound's unique chemical properties make it valuable both as a pharmaceutical lead and as a chemical biology tool. Future research directions likely include further optimization of its drug-like properties and exploration of additional biological targets. The recent developments summarized in this briefing underscore the compound's growing importance in translational research.